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Compound of Interest

Compound Name: Uridine 5'-monophosphate-15N2

Cat. No.: B12407899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and experimental

considerations for Uridine 5'-monophosphate-15N2 (UMP-15N2). The information presented

is intended to ensure the safe and effective use of this isotopically labeled compound in a

laboratory setting. The safety and handling procedures for the 15N2-labeled form are identical

to those of the unlabeled compound.

Compound Identification and Properties
Uridine 5'-monophosphate is a pyrimidine ribonucleoside 5'-monophosphate, a fundamental

building block of RNA. The 15N2 designation indicates the uniform labeling of the two nitrogen

atoms within the uracil base with the stable isotope Nitrogen-15. This isotopic labeling makes it

a valuable tool for a range of biochemical and metabolic studies.

Table 1: Physical and Chemical Properties of Uridine 5'-monophosphate
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Property Value

Chemical Formula C₉H₁₃¹⁵N₂O₉P

Molecular Weight 326.17 g/mol [1]

Appearance White to off-white solid/powder

Solubility Soluble in water

Storage Temperature -20°C[1]

Safety and Hazard Information
According to available Safety Data Sheets (SDS), Uridine 5'-monophosphate is not classified

as a hazardous substance. However, as with all laboratory chemicals, appropriate safety

precautions should be observed.

Table 2: Toxicological Data for Uridine 5'-monophosphate

Test Species Route Value

LD50 Rat Oral >10,000 mg/kg

LD50 Mouse Intraperitoneal 3500 mg/kg

Note: This data is for the unlabeled compound and is considered applicable to the 15N2-

labeled form.

Hazard Identification and Precautionary Measures
Hazard Statements: Not classified as hazardous.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

First Aid Measures
Inhalation: Move the person to fresh air.

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

Ingestion: Rinse mouth with water.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity and stability of Uridine 5'-
monophosphate-15N2.

Handling Procedures
Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Handle in a well-ventilated area to avoid inhalation of dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Storage Conditions
Store in a tightly closed container.

Keep in a dry and well-ventilated place.

Recommended storage temperature is -20°C.[1]

Experimental Protocols
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Uridine 5'-monophosphate-15N2 is primarily used as a tracer in metabolic studies and for

structural analysis using nuclear magnetic resonance (NMR) spectroscopy. The following are

generalized protocols for these applications.

Metabolic Labeling for Flux Analysis
This protocol outlines the general steps for using UMP-15N2 to trace nitrogen flux through

metabolic pathways in cell culture.

Cell Culture: Grow cells in a standard culture medium to the desired confluence.

Labeling Medium Preparation: Prepare a culture medium that is identical to the standard

medium but with Uridine 5'-monophosphate-15N2 substituted for the unlabeled uridine.

Metabolic Labeling: Replace the standard medium with the labeling medium and incubate

the cells for a specific period. The duration of labeling will depend on the metabolic pathway

and the turnover rate of the metabolites of interest.

Metabolite Extraction: After incubation, quench the metabolism and extract the metabolites

from the cells using a suitable solvent (e.g., cold methanol/water mixture).

Analysis: Analyze the extracted metabolites using mass spectrometry (MS) or NMR to

determine the incorporation of 15N into downstream metabolites.

Sample Preparation for Biomolecular NMR
Spectroscopy
This protocol describes the general steps for preparing a sample of RNA incorporating UMP-

15N2 for NMR analysis.

In Vitro Transcription: Synthesize the RNA of interest using an in vitro transcription reaction.

In this reaction, use Uridine 5'-triphosphate-15N2 (UTP-15N2), which can be synthesized

from UMP-15N2, as the source of labeled uridine.

RNA Purification: Purify the transcribed RNA using methods such as denaturing

polyacrylamide gel electrophoresis (PAGE) or high-performance liquid chromatography

(HPLC).
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Sample Preparation: Dissolve the purified, labeled RNA in a suitable NMR buffer.

NMR Data Acquisition: Acquire NMR spectra using appropriate pulse sequences to observe

the 15N-labeled nuclei.

Signaling and Metabolic Pathways
Uridine 5'-monophosphate is a key intermediate in the de novo biosynthesis of pyrimidines.

Understanding this pathway is crucial for designing and interpreting metabolic labeling

experiments.
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node_action node_decision node_end Spill Occurs

Assess Spill Size

Contain spill with absorbent material.

Small

Evacuate the immediate area.

Large

Small Spill Large Spill

Carefully clean up using appropriate PPE.

Dispose of waste in a sealed container.

Decontaminate the area.

Report the incident.

End

Alert supervisor and safety officer.

Secure the area to prevent entry.

Follow instructions from safety personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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